1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-oxo-1H-pyridazine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H15N5O3S/c20-11-2-1-10(17-18-11)13(22)19-6-3-9(4-7-19)12(21)16-14-15-5-8-23-14/h1-2,5,8-9H,3-4,6-7H2,(H,18,20)(H,15,16,21)
• InChI Key: KXXABJOUMMLDJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC=CS2)C(=O)C3=NNC(=O)C=C3
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol

Description

1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H15N5O3S and its molecular weight is 333.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

A key area of scientific research application for compounds similar to 1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide involves the synthesis of various heterocyclic compounds. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles has been investigated, highlighting the versatility of similar structures in creating complex heterocyclic frameworks (Karthikeyan, Vijayakumar, & Sarveswari, 2014). Similarly, the construction of innovative coumarin derivatives containing thiazolidin-4-one rings has been explored, further showcasing the adaptability of such compounds in medicinal chemistry and material science applications (Ramaganesh, Bodke, & Venkatesh, 2010).

Biological Studies and Antimicrobial Activity

Another significant area of application is in biological studies, particularly in evaluating antimicrobial properties. Research has delved into the synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones, indicating the potential of such compounds in developing new antibacterial agents (Patel & Patel, 2010). Additionally, the antimicrobial activity of novel fluorinated thiazolo[3,2-a]pyridines and thiazolo[2′,3′:1,6]pyrido[2,3-d]pyrimidines has been investigated, highlighting the role of such compounds in addressing microbial resistance (El-Maghraby, Ali, Ahmed, & El-Gaby, 2002).

Drug Discovery and Medicinal Chemistry

In drug discovery and medicinal chemistry, the identification of imidazo[1,2-b]pyridazine derivatives as potent, selective, and orally active Tyk2 JH2 inhibitors showcases the application of such compounds in therapeutic development, particularly in immunology and inflammation (Liu et al., 2019). Furthermore, the utility of enaminonitriles in heterocyclic synthesis, leading to various pyrazole, pyridine, and pyrimidine derivatives, underscores the importance of such structures in creating bioactive molecules (Fadda, Etman, El-Seidy, & Elattar, 2012).